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Compound of Interest

Compound Name: 3-Methoxyphenol

Cat. No.: B1666288

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methoxyphenol (also known as m-Guaiacol or Resorcinol monomethyl ether) is an aromatic
compound utilized within the flavor and fragrance industries.[1][2][3] Its distinct sensory profile
allows it to be used as a building block in the creation of complex fragrance accords.[2] These
application notes provide a comprehensive overview of 3-Methoxyphenol, including its
chemical and physical properties, olfactory characteristics, safety and regulatory information,
and detailed protocols for its evaluation in fragrance formulations.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 3-Methoxyphenol is essential
for its effective use in fragrance formulation, ensuring proper solubility, stability, and
performance.
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Property Value Reference
CAS Number 150-19-6 [4]
Molecular Formula C7HsO2
Molecular Weight 124.14 g/mol
Appearance Clear, c'olo.rless to pink-red or
brown liquid
Odor Sweet, phenolic odor
Boiling Point 243-244 °C
Melting Point <-17°C
Flash Point >112 °C (>233.6 °F)
Density 1.131 g/mL at 25 °C

Vapor Pressure

0.02 mmHg

Solubility

Slightly soluble in water;

soluble in alcohol and ether

Refractive Index

n20/D 1.552

Olfactory Profile and Applications

3-Methoxyphenol possesses a sweet, phenolic aroma. It is used as a flavoring agent and

fragrance ingredient in a variety of consumer products. In fragrance compositions, it can

contribute to smoky, spicy, and vanilla-like notes. It is also used as an intermediate in the

synthesis of other fragrance compounds and pharmaceuticals.

Fragrance Pyramid Placement

Due to its moderate volatility and rich aroma, 3-Methoxyphenol is typically classified as a

middle to base note in the fragrance pyramid. Its phenolic character can provide depth and

warmth to a fragrance, anchoring the more volatile top notes.
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Fragrance Pyramid
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Fig. 1: Placement of 3-Methoxyphenol in the Fragrance Pyramid.

Safety and Regulatory Information
Hazard Identification
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3-Methoxyphenol is classified as:

Acute toxicity, Oral (Category 4)

Acute toxicity, Dermal (Category 3)

Acute toxicity, Inhalation (Category 4)

Skin irritation (Category 2)

Serious eye damage (Category 1)

Harmful to aquatic life

Handling and Personal Protective Equipment (PPE)

e Handling: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this
product. Use only outdoors or in a well-ventilated area. Avoid breathing mist or vapors.

o PPE: Wear protective gloves, protective clothing, eye protection, and face protection.

Storage

Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. Store locked
up.

Experimental Protocols

The following protocols are designed to evaluate the performance and safety of 3-
Methoxyphenol in fragrance formulations.

Fragrance Stability Testing

Fragrance stability testing is crucial to ensure that a product maintains its intended scent
profile, color, and overall quality throughout its shelf life.

Objective: To assess the physical and chemical stability of a fragrance formulation containing 3-
Methoxyphenol under various environmental conditions.
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Methodology:

e Sample Preparation: Prepare the fragrance formulation containing 3-Methoxyphenol in the
desired final product base (e.g., ethanol, lotion, cream). Also, prepare a control sample
without 3-Methoxyphenol.

o Storage Conditions: Store samples under the following conditions:

o

Accelerated Stability: 40°C = 2°C and 75% RH = 5% RH for 3 months.

[¢]

Real-Time Stability: Room temperature (e.g., 25°C £ 2°C) for a duration reflecting the
intended shelf life (e.g., 12 months or longer).

[¢]

Light Exposure: Exposure to controlled UV light sources.

[e]

Freeze-Thaw Cycling: Repeatedly freeze and thaw the samples.

» Evaluation Intervals: Evaluate the samples at baseline and at regular intervals (e.g., 1, 2,
and 3 months for accelerated testing; 3, 6, 9, and 12 months for real-time testing).

e Parameters to Evaluate:
o Organoleptic Properties: Color, odor, and general appearance.
o Physicochemical Properties: pH, viscosity, and phase separation.

o Chemical Analysis (Optional): Use techniques like Gas Chromatography-Mass
Spectrometry (GC-MS) to quantify the concentration of 3-Methoxyphenol and identify any
degradation products.
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Fragrance Stability Testing Workflow
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Fig. 2: Workflow for Fragrance Stability Testing.

Fragrance Longevity Evaluation

The longevity of a fragrance refers to the duration for which its scent remains perceptible on a

substrate.

Objective: To determine the longevity of 3-Methoxyphenol in a fragrance formulation on both

an inert substrate (blotter) and skin.
Methodology:

o Blotter Test:

o Substrate: Standard perfume blotter.
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o Application: Apply a standardized amount of the fragrance formulation (e.g., one spray
from a specific distance or a defined volume).

o Evaluation: Evaluate the scent at regular intervals (e.g., 0, 0.5, 1, 2, 4, 6, 8, 24 hours).
Record the intensity on a scale (e.g., 1-5) and any changes in the olfactory character.

e Skin Test:
o Application: Apply the fragrance to pulse points (e.g., wrists, neck).

o Evaluation: Similar to the blotter test, evaluate the scent at regular intervals and record the
intensity and character. Note the time of the "dry-down,” when the base notes become
prominent.

Skin Sensitization Potential

Given that fragrance ingredients can sometimes cause skin sensitization, it is important to
evaluate this potential. Modern approaches often utilize a combination of in silico, in chemico,
and in vitro methods to reduce reliance on animal testing.

Objective: To assess the skin sensitization potential of 3-Methoxyphenol using a defined
approach.

Methodology (based on OECD Guideline 497):

« In Silico Analysis: Use Quantitative Structure-Activity Relationship (QSAR) models to predict
the skin sensitization potential based on the chemical structure of 3-Methoxyphenol.

e In Chemico - Direct Peptide Reactivity Assay (DPRA): This assay quantifies the reactivity of
the chemical with synthetic peptides containing cysteine and lysine, mimicking the first key
event in the Adverse Outcome Pathway for skin sensitization.

e In Vitro - Human Cell Line Activation Test (h-CLAT): This test measures the expression of cell
surface markers associated with dendritic cell activation, a key event in the induction of skin
sensitization.

» Data Integration and Interpretation: The results from these assays are integrated to classify
the substance's skin sensitization potential.
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Defined Approach for Skin Sensitization
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Fig. 3: Defined Approach for Skin Sensitization Testing.

Conclusion

3-Methoxyphenol is a valuable ingredient in the palette of a fragrance formulator, offering
unique olfactory properties. Its successful incorporation into a fragrance formulation requires a
comprehensive understanding of its chemical and physical characteristics, as well as rigorous
testing of its stability, longevity, and safety. The protocols outlined in these application notes
provide a framework for the systematic evaluation of 3-Methoxyphenol, enabling researchers
and scientists to develop safe, stable, and high-performing fragrance products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 3-Methoxyphenol in
Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666288#using-3-methoxyphenol-in-fragrance-
formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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